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Compound of Interest

Compound Name: Acantrifoside E

Cat. No.: B12380048

Initial investigations into the biological efficacy of Acantrifoside E, a phenolic glycoside, have
revealed a significant lack of available data, precluding a direct comparison with other
compounds. While the chemical identity of Acantrifoside E is established, its pharmacological
activity remains largely uncharacterized in publicly accessible scientific literature.

Acantrifoside E is a known natural product, identified with the Chemical Abstracts Service
(CAS) number 645414-25-1 and a molecular formula of C17H2408. It is classified as a
phenolic glycoside. While initial assumptions might link it to the Acanthopanax (now
Eleutherococcus) genus due to its name, available data suggests it can be isolated from the
plant Salacia cochinchinensis.

Despite a thorough search of scientific databases and chemical supplier information, no studies
detailing the biological efficacy or pharmacological mechanism of action of Acantrifoside E
could be located. The only available piece of bioactivity information comes from a supplier,
MedChemExpress, which notes that Acantrifoside E exhibits no a-glucosidase inhibitory
activity[1][2]. This single negative data point is insufficient to build a comprehensive efficacy

comparison.

The genus Eleutherococcus, to which the "Acantrifoside” name might allude, is known for
producing a variety of bioactive compounds, such as eleutherosides and triterpenoid saponins.
These compounds have been studied for their potential anti-inflammatory, anticancer, and
adaptogenic properties. However, no literature directly connects these activities to
Acantrifoside E.
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Similarly, plants of the Salacia genus, the reported source of Acantrifoside E, are known to
contain compounds with potential therapeutic effects, but specific data on Acantrifoside E is
absent.

Without any quantitative data on the biological effects of Acantrifoside E, a comparison with a
similar compound, including experimental protocols and signaling pathway visualizations as
requested, cannot be generated. The creation of a data-driven comparison guide requires a
foundational level of research on the primary compound's efficacy, which is currently
unavailable for Acantrifoside E.

Further research is required to elucidate the pharmacological profile of Acantrifoside E before
any meaningful comparisons of its efficacy can be made. At present, it remains a molecule with
a defined chemical structure but an unknown biological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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